Cas no 1105224-16-5 (N-(2-ethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide)

• Product Name: N-(2-ethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide
• CAS No: 1105224-16-5
• MF: C₂₂H₁₉N₃O₃S
• MW: 405.46956372261
• CID: 5385597
• Update Time: 2025-06-07

N-(2-ethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-ethoxyphenyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)acetamide
• N-(2-ethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

• Inchi： 1S/C22H19N3O3S/c1-2-28-18-11-7-6-10-17(18)24-19(26)12-25-14-23-20-16(13-29-21(20)22(25)27)15-8-4-3-5-9-15/h3-11,13-14H,2,12H2,1H3,(H,24,26)
• InChI Key： SOUXRGTXYCHDQV-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OCC)(=O)CN1C=NC2C(C3=CC=CC=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on N-(2-ethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide

Comprehensive Overview of N-(2-ethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide (CAS No. 1105224-16-5)

N-(2-ethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide (CAS No. 1105224-16-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the thieno[3,2-d]pyrimidine family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both phenyl and ethoxyphenyl moieties in its structure enhances its potential for interaction with biological targets, making it a subject of interest in drug discovery and development.

The molecular structure of N-(2-ethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide combines a thienopyrimidine core with an acetamide side chain, which is further substituted with an ethoxyphenyl group. This configuration is particularly noteworthy because it mimics structural motifs found in many bioactive molecules, including kinase inhibitors and enzyme modulators. Researchers are increasingly exploring such compounds for their potential in addressing unmet medical needs, particularly in areas like cancer therapy, inflammatory diseases, and neurological disorders.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. N-(2-ethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide aligns with this trend, as its modular structure allows for targeted modifications to optimize pharmacokinetic properties. For instance, the ethoxy group can influence solubility and membrane permeability, while the thienopyrimidine core provides a scaffold for binding to specific protein targets. These attributes make it a promising candidate for further preclinical studies.

Another area of growing interest is the role of heterocyclic compounds in green chemistry and sustainable drug development. The synthesis of N-(2-ethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide can be optimized using eco-friendly protocols, such as catalytic methods or solvent-free reactions, to minimize environmental impact. This aligns with the broader pharmaceutical industry's shift toward green synthesis and sustainable practices, which are frequently searched topics in academic and industrial circles.

From a technical perspective, the compound's CAS No. 1105224-16-5 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance. Researchers often rely on CAS numbers to avoid confusion with structurally similar compounds, ensuring reproducibility in experimental studies. Additionally, the compound's IUPAC name provides a systematic description of its molecular architecture, which is essential for computational modeling and virtual screening efforts in drug discovery pipelines.

The potential applications of N-(2-ethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide extend beyond traditional therapeutics. For example, its fluorescence properties, derived from the thienopyrimidine core, could be exploited in bioimaging or diagnostic assays. Such interdisciplinary applications are increasingly relevant in the era of theranostics, where diagnostics and therapy are combined into a single platform. This versatility underscores the compound's value in both basic research and translational medicine.

In summary, N-(2-ethoxyphenyl)-2-{4-oxo-7-phenyl-3H,4H-thieno[3,2-d]pyrimidin-3-yl}acetamide (CAS No. 1105224-16-5) represents a compelling case study in modern medicinal chemistry. Its structural complexity, coupled with its potential for diverse applications, makes it a focal point for ongoing research. As the scientific community continues to explore innovative solutions for global health challenges, compounds like this will likely play a pivotal role in shaping the future of drug discovery and biomolecular engineering.